Cas no 188801-19-6 (4',5,7-Trihydroxy-3',5',6-triprenylflavanone)

• Product Name: 4',5,7-Trihydroxy-3',5',6-triprenylflavanone
• CAS No: 188801-19-6
• MF: C₃₀H₃₆O₅
• MW: 476.603849411011
• CID: 6743059
• PubChem ID: 10435114
• Update Time: 2024-03-03

4',5,7-Trihydroxy-3',5',6-triprenylflavanone Chemical and Physical Properties

Names and Identifiers

• 188801-19-6
• 4''-hydroxy-6,3'',5''-triprenylisoflavonone
• AKOS025289213
• CHEMBL465773
• 5,7,4'-Trihydroxy-6,3',5'-triprenylflavanone
• BDBM50292387
• 4',5,7-Trihydroxy-3',5',6-triprenylflavanone

• Inchi： 1S/C30H36O5/c1-17(2)7-10-20-13-22(14-21(29(20)33)11-8-18(3)4)26-16-25(32)28-27(35-26)15-24(31)23(30(28)34)12-9-19(5)6/h7-9,13-15,26,31,33-34H,10-12,16H2,1-6H3
• InChI Key： DEOQQHCFRLUMMX-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C/C=C(\C)/C)=C(C=2C(CC1C1C=C(C/C=C(\C)/C)C(=C(C/C=C(\C)/C)C=1)O)=O)O)O

Computed Properties

• Exact Mass: 476.25627424g/mol
• Monoisotopic Mass: 476.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-prenylated flavanones